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Compound of Interest

Compound Name: ZM514

Cat. No.: B12408127

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ZM514's performance with other known

inhibitors of the c-Src and Focal Adhesion Kinase (FAK) pathways. The information presented

is supported by experimental data and detailed methodologies to assist in the independent

validation of ZM514's activity.

Introduction to ZM514
ZM514 is a potent and specific inhibitor of the non-receptor tyrosine kinase c-Src, with a

reported half-maximal inhibitory concentration (IC50) of 3 nM. It also demonstrates inhibitory

activity against Focal Adhesion Kinase (FAK) with an IC50 of 25 nM. Notably, ZM514 exhibits

significant selectivity, with over 300-fold greater potency for c-Src compared to other related

kinases such as Lck and Zap-70. This targeted activity makes ZM514 a valuable tool for

investigating cellular processes regulated by c-Src and FAK, including cell proliferation,

migration, and invasion.
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The following table summarizes the inhibitory potency of ZM514 and other commonly used Src

family kinase (SFK) inhibitors. This data is compiled from various sources to provide a

comparative overview.

Kinase
ZM514 IC50
(nM)

PP2 IC50 (nM)
SU6656 IC50
(nM)

Dasatinib IC50
(nM)

Src Family

Kinases

c-Src 3 100 280 0.5-1

Lck >900 4 6.88 0.3

Fyn - 5 170 0.2

Lyn - - 130 0.6

Yes - - 20 0.4

Hck - 5 - 0.5

Other Kinases

FAK 25 - - 16

EGFR - 480 >10,000 30

c-Abl - 325 - <1

ZAP-70 >900 >100,000 - -

Note: IC50 values can vary between different assay conditions and experimental setups. The

data presented here is for comparative purposes. A "-" indicates that data was not readily

available in the searched literature.

Signaling Pathway and Inhibition
The following diagram illustrates the signaling pathway involving c-Src and FAK and the points

of inhibition by compounds like ZM514.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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